Cas no 932971-95-4 (N-(2-chlorophenyl)-2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide)

• Product Name: N-(2-chlorophenyl)-2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide
• CAS No: 932971-95-4
• MF: C₁₆H₁₆ClN₃O₂
• MW: 317.770142555237
• CID: 6220308
• PubChem ID: 46360892
• Update Time: 2025-10-28

N-(2-chlorophenyl)-2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide
• CCG-194497
• AKOS002063033
• N-(2-chlorophenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide
• F3407-3609
• 932971-95-4
• N-(2-chlorophenyl)-2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)acetamide

• Inchi： 1S/C16H16ClN3O2/c17-12-6-2-4-8-14(12)18-15(21)10-20-16(22)9-11-5-1-3-7-13(11)19-20/h2,4,6,8-9H,1,3,5,7,10H2,(H,18,21)
• InChI Key： PMYAMEISMRIBON-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(CN1C(C=C2C(CCCC2)=N1)=O)=O

Computed Properties

• Exact Mass: 317.0931045g/mol
• Monoisotopic Mass: 317.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 61.8Ų

Additional information on N-(2-chlorophenyl)-2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide

Professional Introduction to N-(2-chlorophenyl)-2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide (CAS No. 932971-95-4)

N-(2-chlorophenyl)-2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide, identified by its CAS number 932971-95-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in academic and industrial settings.

The core structure of this compound features a chlorophenyl group attached to an acetamide moiety, which is further linked to a hexahydrocinnolinone scaffold. The presence of the 3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl group introduces a highly functionalized heterocyclic ring system, which is known for its role in various pharmacological applications. This particular arrangement of functional groups suggests that the compound may exhibit multiple modes of interaction with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel molecules that can modulate biological pathways associated with neurological disorders. The hexahydrocinnolinone moiety is particularly relevant in this context, as it is a common structural feature in many bioactive compounds that have demonstrated efficacy in treating conditions such as epilepsy and depression. The chlorophenyl group further enhances the potential for pharmacological activity by contributing to lipophilicity and metabolic stability.

Current research in the field of medicinal chemistry has focused on optimizing the structural features of such compounds to improve their pharmacokinetic properties and target specificity. The acetamide group in N-(2-chlorophenyl)-2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide not only provides a site for further chemical modification but also contributes to the overall solubility and bioavailability of the molecule. This balance between hydrophilic and hydrophobic regions is crucial for ensuring that the compound can effectively reach its intended biological target.

The synthesis of this compound involves multi-step organic reactions that require careful control of reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations are often employed to construct the complex heterocyclic ring system. The chlorophenyl group is typically introduced at an early stage in the synthesis to prevent unwanted side reactions that could compromise the integrity of the final product.

Evaluation of the biological activity of N-(2-chlorophenyl)-2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide has revealed promising results in preclinical studies. In vitro assays have shown that this compound can interact with various enzymes and receptors involved in neurotransmitter regulation. Specifically, it has demonstrated inhibitory effects on enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX), which are known to play roles in mood disorders and pain perception. These findings suggest that the compound may have therapeutic potential in conditions where modulation of these pathways is beneficial.

The structural features of this molecule also make it an attractive scaffold for further derivatization. By introducing additional functional groups or altering existing ones, researchers can fine-tune the pharmacological properties of N-(2-chlorophenyl)-2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide to enhance its efficacy or reduce potential side effects. Such modifications are often guided by computational modeling studies that predict how changes in structure will affect binding affinity and metabolic stability.

In conclusion, N-(2-chlorophenyl)-2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)acetamide (CAS No. 932971-95-4) represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activities make it a valuable tool for researchers investigating new treatments for neurological disorders. As further studies continue to elucidate its mechanisms of action and optimize its pharmacological properties，this compound is poised to make meaningful contributions to the development of novel therapeutics.